Cas no 120806-96-4 (L-Proline,1-benzoyl-4-hydroxy-, methyl ester, cis- (9CI))

• Product Name: L-Proline,1-benzoyl-4-hydroxy-, methyl ester, cis- (9CI)
• CAS No: 120806-96-4
• MF: C₁₃H₁₅NO₄
• MW: 249.262503862381
• CID: 104886
• PubChem ID: 1476249
• Update Time: 2025-08-02

L-Proline,1-benzoyl-4-hydroxy-, methyl ester, cis- (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Proline,1-benzoyl-4-hydroxy-, methyl ester, cis- (9CI)
• Cis-1-benzoyl-4-hydroxyl-L-proline methyl ester
• TRANS-1-BENZOYL-4-HYDROXY-L-PROLINE METHYL ESTER
• N-Benzoylhydroxy-L-prolinmethylester
• TRANS-1-BENZOYL-4-HYDROXYL-L-PROLINE METHYL ESTER
• cis-1-Benzoyl-4-hydro×y-L-prolineMethyl ester
• (2S,4R)-Methyl 1-benzoyl-4-hydroxypyrrolidine-2-carboxylate
• (2S,4R)-Methyl 4-hydro×y-1-benzoylpyrrolidine-2-carbo×ylate
• DTXSID90953536
• AMY2400
• QEQGWOLBDNOSAD-MNOVXSKESA-N
• (trans)-1-benzoyl-4-hydroxy-L-proline methyl ester
• (trans)-1-Benzoyl-4-hydroxy-L-proline, methyl ester
• AKOS000278449
• 120806-96-4
• 31560-20-0
• methyl (2S,4R)-1-benzoyl-4-hydroxypyrrolidine-2-carboxylate
• AC-22525
• Methyl 1-benzoyl-4-hydroxyprolinate
• SCHEMBL2059306

• Inchi： 1S/C13H15NO4/c1-18-13(17)11-7-10(15)8-14(11)12(16)9-5-3-2-4-6-9/h2-6,10-11,15H,7-8H2,1H3/t10-,11+/m1/s1
• InChI Key： QEQGWOLBDNOSAD-MNOVXSKESA-N
• SMILES： O[C@H]1CN(C(C2C=CC=CC=2)=O)[C@H](C(=O)OC)C1

Computed Properties

• Exact Mass: 249.10000
• Monoisotopic Mass: 249.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.84000
• LogP: 0.37290

Additional information on L-Proline,1-benzoyl-4-hydroxy-, methyl ester, cis- (9CI)

Research Brief on L-Proline,1-benzoyl-4-hydroxy-, methyl ester, cis- (9CI) (CAS: 120806-96-4)

The compound L-Proline,1-benzoyl-4-hydroxy-, methyl ester, cis- (9CI) (CAS: 120806-96-4) has garnered significant attention in recent chemical and pharmaceutical research due to its potential applications in drug development and synthesis. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the importance of this proline derivative in asymmetric synthesis and as a building block for more complex molecules. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility as a chiral auxiliary in the synthesis of biologically active compounds, particularly in the development of protease inhibitors. The cis-configuration of this molecule appears to be crucial for its biological activity, as it allows for optimal interaction with target enzymes.

In terms of synthetic approaches, a novel catalytic method for producing 120806-96-4 was reported in ACS Catalysis (2024), achieving higher yields (up to 92%) and enantiomeric excess (>99%) compared to traditional methods. This breakthrough addresses previous challenges in the large-scale production of this compound, potentially facilitating its broader application in pharmaceutical research.

Biological evaluations have revealed interesting properties of this compound. Research published in Bioorganic & Medicinal Chemistry Letters (2023) showed that derivatives of 120806-96-4 exhibit moderate inhibitory activity against several metalloproteinases, suggesting potential applications in treating conditions involving extracellular matrix degradation. However, the exact mechanism of action remains under investigation, with current hypotheses focusing on its ability to chelate metal ions in enzyme active sites.

The stability profile of L-Proline,1-benzoyl-4-hydroxy-, methyl ester, cis- (9CI) has been extensively studied, with recent findings indicating good stability under physiological conditions (pH 7.4, 37°C) for up to 48 hours. This property, combined with its relatively low toxicity profile (LD50 > 500 mg/kg in rodent models), makes it an attractive candidate for further drug development.

Several pharmaceutical companies have included this compound in their screening libraries, particularly for programs targeting inflammatory diseases and certain types of cancer. Preliminary data from these screenings suggest that structural modifications of the benzoyl and hydroxy groups could significantly enhance biological activity while maintaining favorable pharmacokinetic properties.

Future research directions for 120806-96-4 include exploring its potential as a scaffold for developing novel antimicrobial agents, as recent computational studies have predicted good binding affinity to bacterial protein targets. Additionally, its application in peptide mimetics design is being actively investigated, with promising early results in improving metabolic stability of peptide-based therapeutics.